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Compound of Interest

Compound Name: SB-656104

Cat. No.: B1680842 Get Quote

These application notes provide a detailed overview of the use of SB-656104, a selective 5-

HT7 receptor antagonist, in a guinea pig model of hypothermia. The protocols and data

presented are intended for researchers, scientists, and drug development professionals

investigating the pharmacological effects of this compound on thermoregulation.

Introduction
SB-656104 is a potent and selective antagonist of the 5-hydroxytryptamine receptor 7 (5-HT7).

The 5-HT7 receptor is implicated in various physiological processes, including the regulation of

body temperature. In guinea pigs, the administration of the 5-HT receptor agonist 5-

carboxamidotryptamine (5-CT) induces a significant hypothermic effect. This response serves

as a valuable in vivo pharmacodynamic model to evaluate the efficacy and potency of 5-HT7

receptor antagonists like SB-656104.[1][2] This document outlines the experimental protocol for

inducing hypothermia with 5-CT and assessing the reversal of this effect by SB-656104.

Mechanism of Action
SB-656104 exerts its effects by competitively antagonizing the 5-HT7 receptor.[2] In the

described hypothermia model, 5-CT activates 5-HT7 receptors, leading to a decrease in core

body temperature. By blocking this interaction, SB-656104 can prevent or reverse the induced

hypothermia. This antagonist has demonstrated high affinity for both human and rat 5-HT7

receptors and has been shown to competitively antagonize the 5-CT-induced accumulation of

cyclic AMP in vitro.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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